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Compound of Interest

Compound Name: Hydroxyethyl disulfide

Cat. No.: B168008 Get Quote

CAS Number: 1892-29-1

This technical guide provides an in-depth overview of Bis(2-hydroxyethyl) disulfide, a versatile

organosulfur compound with significant applications in chemical synthesis, materials science,

and prominently in drug development and biochemical assays. This document is intended for

researchers, scientists, and professionals in drug development, offering detailed information on

its properties, synthesis, and key applications.

Chemical and Physical Properties
Bis(2-hydroxyethyl) disulfide, also known as 2,2'-dithiodiethanol, is an organic compound

featuring a disulfide bond linking two hydroxyethyl groups.[1] This structure imparts both

hydrophilic and reactive characteristics to the molecule.

Table 1: Physicochemical Properties of Bis(2-hydroxyethyl) disulfide
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Property Value Reference(s)

CAS Number 1892-29-1 [2]

Molecular Formula C4H10O2S2 [3]

Molecular Weight 154.25 g/mol [2]

Appearance
Colorless to light yellow

viscous liquid

Melting Point 25-27 °C [2]

Boiling Point 158-163 °C at 3.5 mmHg [2]

Density 1.261 g/mL at 25 °C [2]

Refractive Index (n20/D) 1.57 [2]

Solubility
Soluble in water, ethanol,

acetone, and ether.
[4]
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Table 2: Spectroscopic Data of Bis(2-hydroxyethyl) disulfide
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Technique Data Reference(s)

¹H NMR
A spectrum is available in

supplementary information.
[5]

¹³C NMR

A spectrum is available in

supplementary information.

The redox state of the disulfide

bond significantly influences

the Cβ chemical shift.

[6][7]

Mass Spectrometry (EI)
NIST Mass Spectrometry Data

Center contains spectral data.
[3]

Infrared (IR) Spectroscopy
Spectra are available in public

databases.
[3]

Experimental Protocols
Synthesis of Bis(2-hydroxyethyl) disulfide
A common method for the synthesis of Bis(2-hydroxyethyl) disulfide involves the oxidation of 2-

mercaptoethanol.[5]

Materials:

2-Mercaptoethanol

Ethyl acetate

Sodium iodide (NaI)

Hydrogen peroxide (H₂O₂, 30%)

Saturated sodium thiosulfate solution (Na₂S₂O₃)

Brine

Anhydrous magnesium sulfate (MgSO₄)
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Silica gel for column chromatography

n-hexane and ethyl acetate (for eluent)

Procedure:

To a 50 mL round-bottom flask, add 2-mercaptoethanol (1 mmol), ethyl acetate (5 mL), NaI

(0.01 mmol), and 30% hydrogen peroxide (1 mmol).

Stir the mixture at room temperature for approximately 30 minutes.

Quench the reaction by adding a saturated solution of Na₂S₂O₃ (15 mL).

Extract the mixture with ethyl acetate (3 x 30 mL).

Combine the organic phases and wash with brine (50 mL).

Dry the organic layer over anhydrous MgSO₄.

Remove the solvent using a rotary evaporator.

Purify the residue by silica gel column chromatography using a mixture of n-hexane and

ethyl acetate (e.g., 30:70 v/v) as the eluent to obtain the pure product.[5]

Reactants

Reaction & Workup
Product

2-Mercaptoethanol

Oxidation in
Ethyl Acetate
(30 min, RT)

Hydrogen Peroxide (H₂O₂)

Sodium Iodide (NaI)

Quench with
Na₂S₂O₃ solution

Extract with
Ethyl Acetate Column Chromatography Bis(2-hydroxyethyl)

disulfide
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Click to download full resolution via product page

Synthesis workflow for Bis(2-hydroxyethyl) disulfide.

Glutaredoxin Activity Assay (HEDS Assay)
Bis(2-hydroxyethyl) disulfide is a key substrate in the widely used HEDS assay to determine

the activity of glutaredoxins (Grx).[8] The assay spectrophotometrically monitors the

consumption of NADPH.[9]

Materials:

Assay buffer: 0.1 M Tris-HCl, 1 mM EDTA, pH 8.0

NADPH stock solution (e.g., 4 mM)

Reduced glutathione (GSH) stock solution (e.g., 25 mM)

Glutathione reductase (GR) stock solution (e.g., 200 U/mL)

Bis(2-hydroxyethyl) disulfide (HEDS) stock solution (e.g., 29.4 mM)

Glutaredoxin (Grx) sample

Procedure:

Prepare a reaction mixture in the assay buffer with final concentrations of 0.1 mM NADPH

and 1 U/mL GR.

Add the Grx sample to the reaction mixture (e.g., 10-20 nM final concentration).

Vary the concentrations of GSH (e.g., 50 µM to 3.0 mM) and HEDS (e.g., 0.18, 0.37, or 0.74

mM) to determine kinetic parameters.

Initiate the reaction and monitor the decrease in absorbance at 340 nm at 25 °C, which

corresponds to the oxidation of NADPH.[9]
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The HEDS assay for measuring glutaredoxin activity.

Applications in Drug Development
Antibody-Drug Conjugates (ADCs)
Disulfide linkers, including those derived from Bis(2-hydroxyethyl) disulfide, are a class of

cleavable linkers used in the synthesis of antibody-drug conjugates (ADCs).[10] ADCs are

targeted cancer therapies that consist of a monoclonal antibody, a potent cytotoxic payload,

and a linker that connects them.[11]
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The disulfide bond in the linker is stable in the bloodstream but is readily cleaved in the

reducing environment of the tumor cell's cytoplasm, which has a significantly higher

concentration of glutathione (GSH) compared to the blood plasma.[11][12] This selective

cleavage ensures the targeted release of the cytotoxic drug within the cancer cell, minimizing

off-target toxicity.[13] The cleavage of the disulfide bond can be catalyzed by enzymes such as

thioredoxin (TRX) and glutaredoxin (GRX).[1]
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Mechanism of an ADC with a disulfide linker.

Safety and Handling
Bis(2-hydroxyethyl) disulfide is considered hazardous. It is toxic if swallowed or in contact with

skin and can cause serious eye irritation and allergic skin reactions.[13]

Table 3: Hazard Information for Bis(2-hydroxyethyl) disulfide

Hazard Statement GHS Code Reference(s)

Toxic if swallowed H301

Toxic in contact with skin H311 [3]

May cause an allergic skin

reaction
H317 [3]

Causes serious eye irritation H319
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Handling Precautions:

Handle in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,

and eye/face protection.

Avoid breathing mist, vapors, or spray.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry place.[4]

Conclusion
Bis(2-hydroxyethyl) disulfide is a valuable chemical entity with a well-established CAS number

and a range of applications critical to research and development. Its utility as a substrate in the

HEDS assay and as a cleavable linker in ADCs underscores its importance in biochemistry and

medicinal chemistry. This guide provides essential technical information to support its safe and

effective use in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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